Cas no 2228338-02-9 (2-(3-bromoprop-1-en-2-yl)-1-chloro-3-fluorobenzene)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-fluorobenzene
• CAS No: 2228338-02-9
• MF: C₉H₇BrClF
• MW: 249.507284402847
• CID: 5814926
• PubChem ID: 165789249
• Update Time: 2025-05-22

2-(3-bromoprop-1-en-2-yl)-1-chloro-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-fluorobenzene
• EN300-1909805
• 2228338-02-9

• Inchi： 1S/C9H7BrClF/c1-6(5-10)9-7(11)3-2-4-8(9)12/h2-4H,1,5H2
• InChI Key： ZDHKCMRXFIVPMW-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C(=CC=CC=1Cl)F

Computed Properties

• Exact Mass: 247.94037g/mol
• Monoisotopic Mass: 247.94037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-fluorobenzene

2-(3-Bromoprop-1-en-2-yl)-1-chloro-3-fluorobenzene: A Comprehensive Overview

The compound with CAS No. 2228338-02-9, commonly referred to as 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-fluorobenzene, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of aromatic compounds, specifically substituted benzenes, and exhibits a combination of halogen substituents and a brominated allyl group. Its structure is characterized by a benzene ring with three substituents: a chlorine atom at position 1, a fluorine atom at position 3, and a 3-bromoprop-1-en-2-yl group at position 2. This arrangement imparts distinctive chemical properties, making it a valuable compound in various fields of chemistry and materials science.

Recent studies have highlighted the potential of substituted benzenes in drug discovery and development. The presence of halogen atoms in the molecule contributes to its electronic properties, making it an interesting candidate for medicinal chemistry applications. For instance, the chlorine and fluorine substituents can influence the molecule's lipophilicity and bioavailability, which are critical factors in drug design. Additionally, the brominated allyl group introduces steric and electronic effects that can modulate the compound's reactivity in biological systems.

In terms of synthesis, 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-fluorobenzene can be prepared through various methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of chloro-substituted benzene derivatives with alkylating agents in the presence of appropriate catalysts. The introduction of the brominated allyl group typically requires careful control of reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and enhancing scalability.

The compound's electronic structure has also been studied using computational chemistry techniques. Researchers have employed density functional theory (DFT) to analyze the molecule's frontier molecular orbitals and reactivity patterns. These studies have revealed that the halogen substituents significantly influence the molecule's electron distribution, making it a promising candidate for applications in organic electronics. For example, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to facilitate charge transport.

Another area where substituted benzenes like this compound have shown promise is in materials science. The molecule's rigid aromatic structure and functional groups make it suitable for use as a building block in supramolecular assemblies and polymer materials. Recent research has focused on its potential as a precursor for high-performance polymers with tailored mechanical and thermal properties. By incorporating this compound into polymer networks, scientists aim to develop materials with enhanced durability and resistance to environmental factors.

Furthermore, the compound's reactivity has been leveraged in organic synthesis to construct complex molecules with intricate architectures. Its brominated allyl group serves as a versatile site for further functionalization, enabling the construction of biologically active compounds with potential therapeutic applications. For instance, derivatives of this compound have been investigated as inhibitors of key enzymes involved in disease pathways, such as kinases and proteases.

In conclusion, 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-fluorobenzene (CAS No. 2228338-02-9) is a multifaceted compound with significant potential across various domains of chemistry and materials science. Its unique structure, combined with recent advancements in synthesis and computational methods, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, organic electronics, and advanced materials development.